Cas no 56287-65-1 (2-((o-Tolyloxy)methyl)morpholine)

• Product Name: 2-((o-Tolyloxy)methyl)morpholine
• CAS No: 56287-65-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6785428
• PubChem ID: 12226609
• Update Time: 2025-10-29

2-((o-Tolyloxy)methyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 56287-65-1
• 2-((o-Tolyloxy)methyl)morpholine
• AKOS013860436
• SCHEMBL15062036

• Inchi： 1S/C12H17NO2/c1-10-4-2-3-5-12(10)15-9-11-8-13-6-7-14-11/h2-5,11,13H,6-9H2,1H3
• InChI Key： VUMNCOIUUGRFQR-UHFFFAOYSA-N
• SMILES： O1CCNCC1COC1C=CC=CC=1C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-((o-Tolyloxy)methyl)morpholine

Comprehensive Overview of 2-((o-Tolyloxy)methyl)morpholine (CAS No. 56287-65-1): Properties, Applications, and Industry Insights

2-((o-Tolyloxy)methyl)morpholine (CAS No. 56287-65-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This morpholine derivative, characterized by its unique tolyloxy-methyl substitution pattern, exhibits versatile chemical properties, making it valuable for synthetic applications. With the growing demand for high-performance intermediates, this compound is increasingly studied for its potential in drug discovery and material science.

The molecular structure of 2-((o-Tolyloxy)methyl)morpholine combines a morpholine ring with an o-tolyloxy group, enhancing its reactivity and solubility profile. Researchers highlight its role as a building block in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such compounds, as they align with the need for sustainable synthesis and low-toxicity intermediates.

In agrochemical applications, CAS No. 56287-65-1 is explored for its potential as a pesticide adjuvant or herbicide modifier. Its structural features may contribute to improved formulation stability and bioavailability, addressing common challenges in crop protection. Industry reports suggest that the compound’s compatibility with microencapsulation technologies could revolutionize controlled-release formulations, a hot topic in precision agriculture.

From a commercial perspective, the global market for morpholine derivatives is projected to grow at a CAGR of 5.8% (2023–2030), driven by demand from the pharmaceutical and specialty chemicals sectors. Suppliers of 2-((o-Tolyloxy)methyl)morpholine emphasize its high purity grades (>98%) and compliance with REACH regulations, responding to stringent quality standards in Europe and North America. Analytical techniques like HPLC and GC-MS are critical for quality control, ensuring batch-to-batch consistency.

Environmental and safety assessments of 56287-65-1 indicate favorable profiles under standard handling conditions. Its low bioaccumulation potential and moderate biodegradability align with EPA guidelines, making it a candidate for eco-friendly chemical processes. However, proper personal protective equipment (PPE) is recommended during laboratory use, reflecting broader industry shifts toward occupational safety protocols.

Emerging research explores the compound’s utility in polymeric materials, particularly as a crosslinking agent or monomer modifier. Its dual functionality—combining aromatic and heterocyclic moieties—offers tunable thermal and mechanical properties, relevant to advanced coatings and adhesive technologies. Patent filings in this domain have surged by 22% since 2020, signaling robust innovation activity.

For researchers sourcing 2-((o-Tolyloxy)methyl)morpholine, key considerations include storage stability (recommended at 2–8°C under inert gas) and solvent compatibility (soluble in dichloromethane, ethanol, and acetone). FAQs in scientific forums often address its reaction kinetics with electrophiles, underscoring the need for detailed spectroscopic characterization (e.g., NMR and FTIR) in synthetic workflows.

In conclusion, CAS No. 56287-65-1 represents a compelling case study in functionalized morpholines, bridging academic curiosity with industrial pragmatism. As computational chemistry tools accelerate molecular optimization, this compound’s role in next-generation therapeutics and smart materials is poised for expansion. Collaborative efforts between chemists, engineers, and regulatory experts will be pivotal in unlocking its full potential.